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Compound of Interest

Compound Name: 3-Bromo-2-fluorobenzotrifluoride

Cat. No.: B134860

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-2-fluorobenzotrifluoride, with the CAS number 144584-67-8, is a substituted
aromatic compound of significant interest in the fields of medicinal chemistry, agrochemistry,
and materials science.[1][2] Its unique trifluoromethyl group imparts desirable properties such
as enhanced metabolic stability and lipophilicity, making it a valuable building block in the
synthesis of novel therapeutic agents and functional materials.[3] This technical guide provides
a comprehensive overview of the chemical and physical properties, synthesis, spectroscopic
data, and safety information for 3-Bromo-2-fluorobenzotrifluoride.

Chemical and Physical Properties

3-Bromo-2-fluorobenzotrifluoride is a colorless to light yellow or light orange clear liquid at
room temperature.[1][2][4] A summary of its key physical and chemical properties is presented
in the table below.
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Property Value Reference
CAS Number 144584-67-8 [1][21[4]
Molecular Formula C7H3BrFa [1]12]
Molecular Weight 243.0 g/mol [11[2]

Colorless to light yellow to light
Appearance . [1]2][4]
orange clear liquid

Boiling Point 169 °C [1][2][4]
Density 1.74 g/mL [11(2][4]
Refractive Index (n20D) 1.47 [11(2](4]
Purity > 98% (GC) [1][2][4]

Synonyms: 3-Bromo-2-fluoro-1-(trifluoromethyl)benzene, 3-Bromo-a,a,a,2-tetrafluorotoluene.[1]

[2]14]

Synthesis

While a specific, detailed experimental protocol for the synthesis of 3-Bromo-2-
fluorobenzotrifluoride is not readily available in the provided search results, a general
synthetic approach can be inferred from methods used for closely related compounds. A
plausible synthetic route involves the diazotization of a corresponding aniline precursor
followed by a Sandmeyer-type reaction.

A general procedure for a similar transformation, the synthesis of 2-bromo-5-
fluorobenzotrifluoride from 5-fluoro-2-aminobenzotrifluoride, involves diazotization with sodium
nitrite in the presence of hydrobromic acid and cuprous bromide. This suggests a similar
pathway could be employed for the synthesis of the 3-bromo-2-fluoro isomer, starting from 2-
fluoro-3-aminobenzotrifluoride.

Representative Experimental Protocol (Adapted from a similar synthesis)

Disclaimer: This is a generalized protocol and may require optimization for the synthesis of 3-
Bromo-2-fluorobenzotrifluoride.
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Diazotization: 2-Fluoro-3-aminobenzotrifluoride is dissolved in a mixture of hydrobromic acid
and water. The solution is cooled to 0-5 °C in an ice bath.

Sandmeyer Reaction: A solution of sodium nitrite in water is added dropwise to the cooled
aniline solution while maintaining the temperature below 5 °C. The reaction mixture is stirred
for a specified time at this temperature.

Bromination: The diazonium salt solution is then added to a solution of cuprous bromide in
hydrobromic acid.

Work-up: The reaction mixture is allowed to warm to room temperature and then heated to
drive the reaction to completion. After cooling, the mixture is extracted with an organic
solvent (e.g., diethyl ether or dichloromethane).

Purification: The organic layers are combined, washed with a suitable agqueous solution (e.qg.,
sodium bicarbonate solution) and brine, dried over an anhydrous drying agent (e.g.,
magnesium sulfate), and the solvent is removed under reduced pressure. The crude product
is then purified by vacuum distillation to yield 3-Bromo-2-fluorobenzotrifluoride.
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Reactants
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Caption: Generalized Synthesis Workflow for 3-Bromo-2-fluorobenzotrifluoride.

Spectroscopic Data

Detailed spectroscopic data for 3-Bromo-2-fluorobenzotrifluoride is crucial for its
identification and characterization. While specific spectral data was not found in the provided
search results, typical spectral characteristics can be anticipated based on its structure.
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Spectroscopy

Expected Data

1H NMR

Aromatic protons would exhibit complex splitting
patterns due to H-F and H-H couplings.
Chemical shifts would be in the aromatic region

(approx. 7.0-8.0 ppm).

13C NMR

Signals for the aromatic carbons would show C-
F couplings. The carbon attached to the

trifluoromethyl group would appear as a quartet.

FT-IR

Characteristic peaks for C-Br, C-F, and C-CF3
stretching and bending vibrations. Aromatic C-H
stretching and ring vibrations would also be

present.

Mass Spectrometry

The molecular ion peak would be observed,
along with a characteristic isotopic pattern for a
bromine-containing compound (M and M+2
peaks of nearly equal intensity). Fragmentation
would likely involve the loss of Br, F, and CF3

groups.

Safety and Handling

For safe handling of 3-Bromo-2-fluorobenzotrifluoride, it is essential to consult the Safety

Data Sheet (SDS). The following is a summary of general safety and handling precautions.

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://www.benchchem.com/product/b134860?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Aspect

Recommendation

Personal Protective Equipment

Wear protective gloves, clothing, eye, and face

protection.

Use only in a well-ventilated area. Avoid

Handling breathing vapors or mist. Wash hands
thoroughly after handling.
Store in a cool, well-ventilated place. Keep
Storage container tightly closed. Recommended storage

temperature is 2 - 8 °C.[1][2][4]

First Aid (Eyes)

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

First Aid (Skin)

Remove/Take off immediately all contaminated

clothing. Rinse skin with water/shower.

Applications

3-Bromo-2-fluorobenzotrifluoride is a versatile intermediate in organic synthesis with

significant applications in:

o Pharmaceutical Development: It serves as a key building block in the synthesis of various

pharmaceuticals, including potential anti-cancer and anti-inflammatory drugs.[1][5] The

presence of the trifluoromethyl group can enhance the therapeutic efficacy of the final active

pharmaceutical ingredient.[1][5]

e Agrochemicals: This compound is utilized in the development of new pesticides and

herbicides.[5]

o Materials Science: It is used in the formulation of specialty polymers and coatings,

contributing to enhanced chemical resistance and thermal stability.[1][5]
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Caption: Key Application Areas of 3-Bromo-2-fluorobenzotrifluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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